Cas no 1396808-24-4 (4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide)

4-Bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide is a sulfonamide derivative featuring a brominated phenyl ring and a pyrrolidinone moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as a building block in drug discovery. The presence of the bromo substituent enhances reactivity for further functionalization, while the sulfonamide group contributes to binding interactions with biological targets. Its pyrrolidinone scaffold may confer favorable pharmacokinetic properties. The compound is typically utilized in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors or receptor modulators. High purity and well-characterized synthesis routes ensure reliability for research applications.

4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide structure

1396808-24-4 structure

Product Name:4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide

CAS No:1396808-24-4

MF:C₁₀H₁₁BrN₂O₃S

MW:319.174940347672

CID:6011496

PubChem ID:71789124

Update Time:2025-06-08

4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide
- 4-bromo-N-(5-oxopyrrolidin-3-yl)benzenesulfonamide
- F6210-0340
- AKOS024538937
- CHEMBL3439838
- VU0536914-1
- 1396808-24-4
- Inchi： 1S/C10H11BrN2O3S/c11-7-1-3-9(4-2-7)17(15,16)13-8-5-10(14)12-6-8/h1-4,8,13H,5-6H2,(H,12,14)
- InChI Key： BJOKYEQXUOFTDM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(NC1CC(NC1)=O)(=O)=O

Computed Properties

Exact Mass: 317.96738g/mol
Monoisotopic Mass: 317.96738g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 83.6Å²

4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6210-0340-2μmol	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	2μmol	$85.5	2023-09-09
Life Chemicals	F6210-0340-5μmol	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	5μmol	$94.5	2023-09-09
Life Chemicals	F6210-0340-10μmol	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	10μmol	$103.5	2023-09-09
Life Chemicals	F6210-0340-20μmol	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	20μmol	$118.5	2023-09-09
Life Chemicals	F6210-0340-1mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	1mg	$81.0	2023-09-09
Life Chemicals	F6210-0340-2mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	2mg	$88.5	2023-09-09
Life Chemicals	F6210-0340-3mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	3mg	$94.5	2023-09-09
Life Chemicals	F6210-0340-4mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	4mg	$99.0	2023-09-09
Life Chemicals	F6210-0340-5mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	5mg	$103.5	2023-09-09
Life Chemicals	F6210-0340-10mg	4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide	1396808-24-4	10mg	$118.5	2023-09-09

4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Related Literature

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Additional information on 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 1396808-24-4)

4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone moiety and a bromobenzene sulfonamide group, makes it a valuable intermediate for drug discovery. The compound's CAS No. 1396808-24-4 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for targeted applications.

In recent years, the demand for sulfonamide derivatives has surged due to their role in developing enzyme inhibitors and antimicrobial agents. This compound's 4-bromo substituent enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. Researchers frequently explore its utility in kinase inhibition and cancer therapeutics, aligning with trending topics like personalized medicine and small-molecule drug design.

The 5-oxopyrrolidin-3-yl segment in this molecule is particularly noteworthy. Pyrrolidinone scaffolds are pivotal in central nervous system (CNS) drug development, addressing conditions such as neurodegenerative diseases—a hot topic in 2024. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its versatility, answering frequent search queries about "modifiable drug intermediates."

From a synthetic chemistry perspective, CAS 1396808-24-4 exemplifies advancements in heterocyclic chemistry. Laboratories prioritize its use for constructing highly functionalized aromatic systems, a trend reflected in publications on green chemistry and atom-efficient synthesis. Its stability under physiological conditions also makes it a candidate for prodrug formulation—a frequently searched term in pharmaceutical forums.

Quality control protocols for this compound emphasize HPLC purity and NMR characterization, addressing industry concerns about batch-to-batch reproducibility. Suppliers often highlight its application in high-throughput screening (HTS), responding to the growing demand for fragment-based drug discovery tools. These attributes position it as a bridge between academic research and industrial-scale production.

Environmental and safety profiles of 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide adhere to REACH compliance, a critical consideration for European markets. Its low ecotoxicity aligns with the "sustainable chemistry" movement, another trending search keyword. Researchers appreciate its balance between reactivity and handling safety—factors increasingly scrutinized in peer-reviewed journals.

In conclusion, CAS No. 1396808-24-4 represents a convergence of medicinal chemistry innovation and practical applicability. Its dual functionality—as a building block and a biological probe—ensures sustained relevance in evolving fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As the pharmaceutical industry shifts toward targeted therapies, this compound's modular design offers a template for next-generation therapeutics.